![molecular formula C23H17N5O4S2 B3945426 N,N'-2,6-pyridinediylbis[2-(1,3-benzoxazol-2-ylthio)acetamide]](/img/structure/B3945426.png)
N,N'-2,6-pyridinediylbis[2-(1,3-benzoxazol-2-ylthio)acetamide]
Overview
Description
N,N'-2,6-pyridinediylbis[2-(1,3-benzoxazol-2-ylthio)acetamide] is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as PBA, and it is a fluorescent probe that is used to detect metal ions and other biological molecules.
Mechanism of Action
The mechanism of action of PBA involves the chelation of metal ions by the benzoxazole moiety, which results in a change in the fluorescence properties of the compound. PBA has been shown to exhibit high selectivity and sensitivity for metal ion detection.
Biochemical and Physiological Effects:
PBA has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
The advantages of using PBA in laboratory experiments include its high selectivity and sensitivity for metal ion detection, as well as its non-toxic nature. However, PBA has some limitations, such as its limited solubility in water and its sensitivity to pH changes.
Future Directions
There are many potential future directions for the use of PBA in scientific research. Some of these include the development of new PBA derivatives with improved properties, the use of PBA in the detection of other biological molecules, and the application of PBA in environmental monitoring. Additionally, PBA could be used in the development of new diagnostic tools for the detection of diseases such as cancer and Alzheimer's disease.
Conclusion:
In conclusion, N,N'-2,6-pyridinediylbis[2-(1,3-benzoxazol-2-ylthio)acetamide] is a chemical compound with significant potential for use in scientific research. Its high selectivity and sensitivity for metal ion detection make it a valuable tool for a variety of applications, including bioimaging, drug discovery, and environmental monitoring. With further research and development, PBA could have many important applications in the future.
Scientific Research Applications
PBA has been widely used as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. It has also been used to detect biological molecules such as cysteine and glutathione. PBA has been used in a variety of scientific research applications, including bioimaging, drug discovery, and environmental monitoring.
properties
IUPAC Name |
2-(1,3-benzoxazol-2-ylsulfanyl)-N-[6-[[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino]pyridin-2-yl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17N5O4S2/c29-20(12-33-22-24-14-6-1-3-8-16(14)31-22)27-18-10-5-11-19(26-18)28-21(30)13-34-23-25-15-7-2-4-9-17(15)32-23/h1-11H,12-13H2,(H2,26,27,28,29,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVPQEHVPRYWTBQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)SCC(=O)NC3=NC(=CC=C3)NC(=O)CSC4=NC5=CC=CC=C5O4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17N5O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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